Cas no 170147-29-2 (Tert-Butyl 5-(benzyloxy)-1H-indole-1-carboxylate)

Tert-Butyl 5-(benzyloxy)-1H-indole-1-carboxylate structure
170147-29-2 structure
Product Name:Tert-Butyl 5-(benzyloxy)-1H-indole-1-carboxylate
CAS No:170147-29-2
MF:C20H21NO3
MW:323.385645627975
MDL:MFCD13183441
CID:1352130
PubChem ID:10663688
Update Time:2025-04-20

Tert-Butyl 5-(benzyloxy)-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-propanyl 5-(benzyloxy)-1h-indole-1-carboxylate
    • 5-amino-2-(tert-butoxycarbonyl)-1,2,3,4-tetrahydroisoquinoline
    • 5-Benzyloxy-indole-1-carboxylic acid tert-butyl ester
    • tert-butyl 5-amino-3,4-dihydroisoquinoline-2(1H)-carboxylate
    • CTK4E3319
    • 5-amino-3,4-dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester
    • SureCN394214
    • tert-butyl 5-benzyloxy-1H-indole-1-carboxylate
    • tert-butyl 5-amino-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
    • 5-Amino-2-tert-butoxycarbonyl-1,2,3,4-tetrahydroisoquinoline
    • 5-Benzyloxy-1-tert-butoxycarbonyl-1H-indole
    • AGN-PC-01LR99
    • 1,1-dimethylethyl 5-[(phenylmethyl)oxy]-1H-indole-1-carboxylate
    • tert-butyl 5-(benzyloxy)-1H-indole-1-carboxylate
    • tert-butyl 5-amino-3,4-dihydro-(1H)-isoquinoline-2-carboxylate
    • 5-amino-2-Boc-1,2,3,4-tetrahydro-isoquinoline
    • tert-butyl 5-amino-1,2,3,4-tetrahydroisoquinoline-2-
    • AK161956
    • 1-N-Boc-5-Benzyloxyindole
    • Tert-butyl 5-phenylmethoxyindole-1-carboxylate
    • YCFZVONIZHVXGU-UHFFFAOYSA-N
    • FCH1624724
    • AX8270812
    • ST24050041
    • 1h-indole-1-carboxylic acid,5-(phenylmethoxy
    • MFCD13183441
    • AB19377
    • CS-0154784
    • DS-3212
    • DA-43542
    • AKOS024462377
    • 170147-29-2
    • A882045
    • SCHEMBL1179548
    • tert-Butyl5-(benzyloxy)-1H-indole-1-carboxylate
    • Tert-Butyl 5-(benzyloxy)-1H-indole-1-carboxylate
    • MDL: MFCD13183441
    • Inchi: 1S/C20H21NO3/c1-20(2,3)24-19(22)21-12-11-16-13-17(9-10-18(16)21)23-14-15-7-5-4-6-8-15/h4-13H,14H2,1-3H3
    • InChI Key: YCFZVONIZHVXGU-UHFFFAOYSA-N
    • SMILES: O(C(N1C=CC2C=C(C=CC1=2)OCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 323.15223
  • Monoisotopic Mass: 323.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 4.7

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.56
  • PSA: 40.46
  • Vapor Pressure: No data available

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